Cas no 33757-64-1 (Benzenesulfonamide, 4-chloro-N-8-quinolinyl-)

• Product Name: Benzenesulfonamide, 4-chloro-N-8-quinolinyl-
• CAS No: 33757-64-1
• MF: C₁₅H₁₁ClN₂O₂S
• MW: 318.778041124344
• MDL: MFCD00170399
• CID: 3943405
• PubChem ID: 837733
• Update Time: 2025-06-12

Benzenesulfonamide, 4-chloro-N-8-quinolinyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-chloro-N-8-quinolinyl-
• ((4-CHLOROPHENYL)SULFONYL)-8-QUINOLYLAMINE
• 4-chloro-N-(quinolin-8-yl)benzene-1-sulfonamide
• 4-Chloro-N-quinolin-8-yl-benzenesulfonamide
• 4-chloro-N-quinolin-8-ylbenzenesulfonamide
• SCHEMBL6981081
• MS-6353
• MFCD00170399
• Z115639092
• JZSQETNTOFPAGF-UHFFFAOYSA-N
• 4-chloro-N-(8-quinolyl)benzenesulfonamide
• Oprea1_367419
• 33757-64-1
• BDBM50277923
• 4-chloro-N-(8-quinolinyl)benzenesulfonamide
• EN300-18406777
• AG-690/33483002
• Oprea1_710103
• CHEMBL3948191
• AKOS001376454
• FC169912

• MDL： MFCD00170399
• Inchi： 1S/C15H11ClN2O2S/c16-12-6-8-13(9-7-12)21(19,20)18-14-5-1-3-11-4-2-10-17-15(11)14/h1-10,18H
• InChI Key： JZSQETNTOFPAGF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC1=CC=CC2=CC=CN=C12)(=O)=O

Computed Properties

• Exact Mass: 318.0229765Da
• Monoisotopic Mass: 318.0229765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Benzenesulfonamide, 4-chloro-N-8-quinolinyl-

Benzenesulfonamide, 4-chloro-N-8-quinolinyl- (CAS No. 33757-64-1): A Comprehensive Overview

Benzenesulfonamide, 4-chloro-N-8-quinolinyl- (CAS No. 33757-64-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Chloro-N-(quinolin-8-yl)benzenesulfonamide, is a derivative of benzenesulfonamide and quinoline, two classes of molecules with a rich history in drug discovery and development.

The chemical structure of 4-Chloro-N-(quinolin-8-yl)benzenesulfonamide features a benzene ring substituted with a sulfonamide group and a chlorine atom, as well as an N-linked quinoline moiety. This unique combination of functional groups endows the compound with a range of biological activities, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 4-Chloro-N-(quinolin-8-yl)benzenesulfonamide in the treatment of inflammatory diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-Chloro-N-(quinolin-8-yl)benzenesulfonamide could be developed into an effective therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-Chloro-N-(quinolin-8-yl)benzenesulfonamide has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of 4-Chloro-N-(quinolin-8-yl)benzenesulfonamide have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Moreover, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans.

One of the key challenges in the development of 4-Chloro-N-(quinolin-8-yl)benzenesulfonamide is optimizing its solubility and stability. To address these issues, researchers have explored various formulation strategies, including the use of nanoparticles and prodrugs. These approaches have shown promising results in enhancing the drug's delivery and efficacy.

In conclusion, Benzenesulfonamide, 4-chloro-N-8-quinolinyl- (CAS No. 33757-64-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 4-Chloro-N-(quinolin-8-yl)benzenesulfonamide is poised to play a significant role in advancing the treatment of inflammatory diseases and cancer.